Cas no 138350-43-3 (Ethanone, 1-(5-methyl-2-furanyl)-2-phenyl-)

• Product Name: Ethanone, 1-(5-methyl-2-furanyl)-2-phenyl-
• CAS No: 138350-43-3
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 133670
• PubChem ID: 4321319
• Update Time: 2025-04-19

Ethanone, 1-(5-methyl-2-furanyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-methyl-2-furanyl)-2-phenyl-
• 1-[2-(5-methylfuran-2-yl)phenyl]ethanone
• 1-[2-(5-Methyl-2-furyl)phenyl]ethanone
• 1-(2-(5-Methylfuran-2-yl)phenyl)ethanone
• 138350-43-3
• Ethanone,1-(5-methyl-2-furanyl)-2-phenyl-
• AKOS015908907

• Inchi： 1S/C13H12O2/c1-9-7-8-13(15-9)12-6-4-3-5-11(12)10(2)14/h3-8H,1-2H3
• InChI Key： KQSFUIRGJGRYGF-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 200.08400
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21000
• LogP: 3.45760

Ethanone, 1-(5-methyl-2-furanyl)-2-phenyl- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：